Cas no 934570-51-1 (4-(3-Bromothien-2-yl)benzaldehyde)

• Product Name: 4-(3-Bromothien-2-yl)benzaldehyde
• CAS No: 934570-51-1
• MF: C₁₁H₇BrOS
• MW: 267.141680955887
• MDL: MFCD09879968
• CID: 869443
• Update Time: 2025-05-27

4-(3-Bromothien-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromothien-2-yl)benzaldehyde
• 4-(3-bromothiophen-2-yl)benzaldehyde

• MDL： MFCD09879968
• Inchi： 1S/C11H7BrOS/c12-10-5-6-14-11(10)9-3-1-8(7-13)2-4-9/h1-7H
• InChI Key： BTYZFUJFFBNJTP-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 265.94000

Experimental Properties

• PSA: 45.31000
• LogP: 3.99010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(3-Bromothien-2-yl)benzaldehyde

Comprehensive Overview of 4-(3-Bromothien-2-yl)benzaldehyde (CAS No. 934570-51-1): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-(3-Bromothien-2-yl)benzaldehyde (CAS No. 934570-51-1) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a bromothiophene moiety linked to a benzaldehyde group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula, C₁₁H₇BrOS, highlights its potential for functionalization, making it a sought-after building block in organic chemistry.

The growing demand for heterocyclic compounds in drug discovery has propelled interest in 4-(3-Bromothien-2-yl)benzaldehyde. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling reactions, a topic trending in AI-driven chemical literature searches. This aligns with industry shifts toward sustainable catalysis and C-H activation methodologies. Notably, its thiophene ring enhances electron delocalization, a property leveraged in organic electronics—a hotspot for innovations in flexible displays and OLED materials.

From a synthetic perspective, CAS 934570-51-1 offers distinct advantages. The bromo substituent at the 3-position of the thiophene ring facilitates selective derivatization, while the aldehyde group enables condensation reactions—key to constructing chiral ligands or pharmacophores. Recent patents highlight its utility in developing kinase inhibitors, addressing prevalent search queries like "targeted cancer therapies." Such applications underscore its relevance in precision medicine, a dominant theme in 2024’s scientific discourse.

Environmental and regulatory considerations further shape the narrative around 4-(3-Bromothien-2-yl)benzaldehyde. With the EU’s REACH regulations emphasizing safer chemical alternatives, manufacturers are optimizing its synthesis to minimize hazardous byproducts. This aligns with Google Trends data showing increased searches for "green chemistry bromothiophene derivatives." Analytical techniques like HPLC and GC-MS ensure purity (>98%), meeting stringent standards for high-value intermediates.

Market analysts note rising procurement of CAS 934570-51-1 by Asian API producers, reflecting broader shifts in chemical supply chains. Its stability under ambient conditions and compatibility with continuous flow chemistry systems—another trending search term—enhance its industrial scalability. Furthermore, computational studies (DFT calculations) predict its potential in non-linear optical materials, tapping into the booming photonics sector.

In conclusion, 4-(3-Bromothien-2-yl)benzaldehyde exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its adaptability to catalysis, material science, and biopharmaceuticals ensures sustained relevance. As researchers and industries prioritize structure-activity relationships (SAR) and atom economy, this compound will remain pivotal in addressing global challenges through molecular innovation.